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Compound of Interest

Compound Name: 2-lodo-4-azidophenol

Cat. No.: B165371

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of 2-lodo-4-
azidophenol, a compound of interest in various research and development applications. This
document outlines its fundamental molecular characteristics and provides a framework for its
potential experimental use.

Core Molecular Data

The fundamental properties of 2-lodo-4-azidophenol are summarized in the table below.
These values are calculated based on the constituent atoms of the molecule.

Property Value
Chemical Formula CeHalN3O
Molecular Weight 261.02 g/mol

Synthesis of 2-lodo-4-azidophenol: An Experimental
Protocol

The following section details a representative experimental protocol for the synthesis of 2-lodo-
4-azidophenol. This protocol is provided for informational purposes and should be adapted
and optimized based on specific laboratory conditions and safety protocols.
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Objective: To synthesize 2-lodo-4-azidophenol from a suitable starting material.
Materials:

e 4-Azidophenol

e N-lodosuccinimide (NIS)

» Acetonitrile (anhydrous)

¢ Dichloromethane (DCM)

e Saturated sodium thiosulfate solution
e Brine

e Anhydrous magnesium sulfate

e Round-bottom flask

o Magnetic stirrer

e Stir bar

e Separatory funnel

e Rotary evaporator

« Silica gel for column chromatography
e Hexane

o Ethyl acetate

Procedure:

o Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-azidophenol in anhydrous
acetonitrile. Place the flask on a magnetic stirrer and add a stir bar.
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« lodination: To the stirring solution, add N-lodosuccinimide (NIS) portion-wise at room
temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

e Quenching: Once the reaction is complete, quench the reaction mixture by adding a
saturated solution of sodium thiosulfate to reduce any unreacted iodine.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with
dichloromethane. Wash the organic layer with brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator to obtain the crude product.

 Purification: Purify the crude product by silica gel column chromatography using a hexane-
ethyl acetate solvent system to yield pure 2-lodo-4-azidophenol.

Safety Precautions: Azide compounds are potentially explosive and should be handled with
extreme caution. All procedures should be performed in a well-ventilated fume hood, and
appropriate personal protective equipment (PPE), including safety glasses, lab coat, and
gloves, must be worn.

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the logical workflow from the starting materials to the final,
characterized product.
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Caption: Workflow for the synthesis and characterization of 2-lodo-4-azidophenol.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-lodo-4-azidophenol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165371#2-iodo-4-azidophenol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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